Cas no 1196507-13-7 (tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate
• CAS No: 1196507-13-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5017178
• Update Time: 2026-02-28

tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methoxypiperidin-3-yl)carbamate
• (3S,4R)-3-(Boc-amino)-4-methoxypiperidine
• tert-Butyl ((3S,4R)-4-methoxypiperidin-3-yl)carbamate
• rel-tert-Butyl ((3S,4S)-4-methoxypiperidin-3-yl)carbamate
• 3-(Boc-amino)-4-methoxypiperidine
• SY250059
• t-Butyl N-(4-methoxypiperidin-3-yl)carbamate
• tert-Butyl (4-methoxypiperidin-3-yl)carbamate
• tert-butylN-(4-methoxypiperidin-3-yl)carbamate
• tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-8-7-12-6-5-9(8)15-4/h8-9,12H,5-7H2,1-4H3,(H,13,14)
• InChI Key： NHVLLFXVGDDNPB-UHFFFAOYSA-N
• SMILES： O(C)C1CCNCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.16304257 g/mol
• Monoisotopic Mass: 230.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.30
• XLogP3: 0.6
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate (CAS No. 1196507-13-7)

tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate (CAS No. 1196507-13-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its structural versatility and potential applications in drug discovery. The presence of both methoxy and carbamate functional groups makes it a valuable intermediate for designing bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for piperidine derivatives like tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate has surged, driven by their role in addressing modern healthcare challenges. Researchers are increasingly exploring its utility in targeting G-protein-coupled receptors (GPCRs) and enzyme modulation, which are hot topics in precision medicine. The compound's trans-4-methoxypiperidine scaffold is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in optimizing drug candidates for clinical trials.

The synthesis of CAS No. 1196507-13-7 involves multi-step organic reactions, including Boc protection and selective methoxylation, which are frequently discussed in academic and industrial forums. Its chirality and stereoselectivity further contribute to its relevance in asymmetric synthesis, a field gaining traction due to the need for enantiomerically pure pharmaceuticals. This aligns with growing user searches for "chiral building blocks in drug development" and "Boc-protected piperidine applications."

From an industrial perspective, tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate is often highlighted in patents related to neurodegenerative disease treatments and anti-inflammatory agents. Its compatibility with parallel synthesis techniques makes it a favorite among combinatorial chemists aiming to accelerate hit-to-lead processes. Moreover, the compound's solubility and stability under physiological conditions are frequently queried by researchers, reflecting its practical importance in preclinical studies.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike many high-risk intermediates, CAS No. 1196507-13-7 is classified as a low-hazard material under standard handling protocols, making it a sustainable choice for green chemistry initiatives. This aspect resonates with trending searches on "eco-friendly synthetic routes" and "green pharma intermediates."

In summary, tert-butyl N-[trans-4-methoxypiperidin-3-yl]carbamate exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and broad applicability continue to inspire advancements in medicinal chemistry and material science, cementing its status as a cornerstone in next-generation therapeutic development.